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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols and application notes for the preparation and use of

Glycine Cresol Red indicator solution.

Chemical and Physical Properties
Glycine Cresol Red is a complexometric indicator and a histological stain. Its properties are

summarized in the table below. It is structurally related to Cresol Red, another common pH

indicator, and they share similar operational principles.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1207919?utm_src=pdf-interest
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name
Glycine Cresol Red, sodium

salt
[1]

CAS Number 77031-64-2 [1]

Molecular Formula C₂₇H₂₇N₂NaO₉S [1]

Molecular Weight 578.57 g/mol [1]

Appearance Conjugated organic dye salt [1]

Primary Applications
Complexometric indicator,

neurohistological stain
[2][3]

Experimental Protocols
Below are two detailed protocols for the preparation of Glycine Cresol Red indicator solutions.

Protocol 1: Preparation of 0.1% (w/v) Glycine Cresol Red Indicator Solution

This protocol is adapted from the standard preparation method for the closely related Cresol

Red indicator.[4]

Materials:

Glycine Cresol Red, sodium salt (MW: 578.57 g/mol )

0.1 M Sodium Hydroxide (NaOH) solution

95% Ethanol

Distilled or deionized water

Volumetric flask (100 mL)

Beaker

Magnetic stirrer and stir bar
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Weighing scale

Procedure:

Weighing: Accurately weigh 0.1 g of Glycine Cresol Red powder and place it into a beaker.

Initial Dissolution: Add 20 mL of 95% ethanol to the beaker.

Alkalinization: Add 2.65 mL of 0.1 M NaOH solution to the mixture.

Dissolving: Gently warm the mixture on a magnetic stirrer until the Glycine Cresol Red is

completely dissolved.

Dilution: Quantitatively transfer the dissolved solution to a 100 mL volumetric flask.

Final Volume: Add distilled or deionized water to bring the final volume to 100 mL.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Protocol 2: Preparation of 10 mM Glycine Cresol Red Stock Solution

This protocol is useful for applications requiring a specific molar concentration.

Materials:

Glycine Cresol Red, sodium salt (MW: 578.57 g/mol )

Distilled or deionized water

Volumetric flask (1 L)

Beaker

Magnetic stirrer and stir bar

Weighing scale

Procedure:
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Calculate Mass: To prepare 1 L of a 10 mM solution, calculate the required mass of Glycine
Cresol Red:

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L × 1 L × 578.57 g/mol = 5.7857 g

Weighing: Accurately weigh 5.7857 g of Glycine Cresol Red powder.

Dissolution: Place the powder in a beaker containing approximately 800 mL of distilled or

deionized water.

Mixing: Use a magnetic stirrer to dissolve the powder completely.

Transfer: Quantitatively transfer the solution to a 1 L volumetric flask.

Final Volume: Add distilled or deionized water to bring the final volume to the 1 L mark.

Homogenization: Stopper the flask and invert it multiple times to ensure a uniform solution.

Preparation Workflow
The following diagram illustrates the general workflow for preparing a Glycine Cresol Red
indicator solution.

Step 1: Weighing Step 2: Dissolution Step 3: Dilution Step 4: Final Product

Weigh Glycine
Cresol Red Powder

Dissolve in Solvent
(e.g., Ethanol and NaOH or Water)

Transfer Transfer to
Volumetric Flask

Quantitative
Transfer Dilute to Final

Volume with Water Mix Thoroughly Store Appropriately

Click to download full resolution via product page

Workflow for preparing Glycine Cresol Red indicator solution.

Applications
Glycine Cresol Red is a versatile compound with several applications in research and

development.
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Complexometric Indicator: It forms colored complexes with metal ions such as Al³⁺, Ga³⁺,

and In³⁺ in aqueous solutions, making it useful for their spectrophotometric determination.[2]

Neurohistological Stain: This indicator has been successfully used as a stain in

neurohistology for the examination of nerve tissue and neuroglia.[3]

pH Indicator (Potential Application): Due to its structural similarity to Cresol Red, Glycine
Cresol Red is expected to function as a pH indicator. Cresol Red exhibits two pH transition

ranges: pH 0.2 (red) to 1.8 (yellow) and pH 7.2 (yellow) to 8.8 (reddish-purple).[5] This

makes it suitable for titrations and pH monitoring in various biological and chemical systems.

Gel Electrophoresis Tracking Dye (Potential Application): Cresol Red is often used as a

tracking dye in agarose and polyacrylamide gel electrophoresis.[5][6] It migrates at a rate

similar to a ~125 base pair DNA fragment. Glycine Cresol Red may also be suitable for this

application.

Storage and Stability
Storage: Store the Glycine Cresol Red powder and prepared solutions in a cool, dry place,

away from direct sunlight.[2] The container should be tightly sealed.

Stability: When stored correctly, the indicator solution is stable for an extended period. The

solid form is also stable under normal storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. medchemexpress.com [medchemexpress.com]

3. [The use of the complexometric indicator glycine cresol red as a stain in neurohistology] -
PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.medchemexpress.com/glycine-cresol-red.html
https://pubmed.ncbi.nlm.nih.gov/9198988/
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://idealmedical.co.za/wp/product/cresol-red-indicator-grade-dye-content-95/
https://idealmedical.co.za/wp/product/cresol-red-indicator-grade-dye-content-95/
https://www.goldbio.com/blogs/articles/ultimate-guide-to-cresol-red
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.benchchem.com/product/b1207919?utm_src=pdf-body
https://www.medchemexpress.com/glycine-cresol-red.html
https://www.benchchem.com/product/b1207919?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/glycine-cresol-red-sodium-salt-1-gram/ala-g336308-1g
https://www.medchemexpress.com/glycine-cresol-red.html
https://pubmed.ncbi.nlm.nih.gov/9198988/
https://pubmed.ncbi.nlm.nih.gov/9198988/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

5. Cresol red indicator grade, Dye content 95 % - ideal solutions [idealmedical.co.za]

6. goldbio.com [goldbio.com]

To cite this document: BenchChem. [Application Notes and Protocols: Glycine Cresol Red
Indicator Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207919#how-to-prepare-a-glycine-cresol-red-
indicator-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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